Agrimol D
Agrimol D
Brand Name:
Vulcanchem
CAS No.:
55576-64-2
VCID:
VC0149935
InChI:
InChI=1S/C35H42O12/c1-10-14(4)26(38)23-31(43)20(11-18-27(39)15(5)34(46-8)22(17(7)36)30(18)42)29(41)21(32(23)44)12-19-28(40)16(6)35(47-9)24(33(19)45)25(37)13(2)3/h13-14,39-45H,10-12H2,1-9H3
SMILES:
CCC(C)C(=O)C1=C(C(=C(C(=C1O)CC2=C(C(=C(C(=C2O)C)OC)C(=O)C(C)C)O)O)CC3=C(C(=C(C(=C3O)C)OC)C(=O)C)O)O
Molecular Formula:
C35H42O12
Molecular Weight:
654.709
Agrimol D
CAS No.: 55576-64-2
Reference Standards
VCID: VC0149935
Molecular Formula: C35H42O12
Molecular Weight: 654.709
| CAS No. | 55576-64-2 |
|---|---|
| Product Name | Agrimol D |
| Molecular Formula | C35H42O12 |
| Molecular Weight | 654.709 |
| IUPAC Name | 1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-5-[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methylpropanoyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methylbutan-1-one |
| Standard InChI | InChI=1S/C35H42O12/c1-10-14(4)26(38)23-31(43)20(11-18-27(39)15(5)34(46-8)22(17(7)36)30(18)42)29(41)21(32(23)44)12-19-28(40)16(6)35(47-9)24(33(19)45)25(37)13(2)3/h13-14,39-45H,10-12H2,1-9H3 |
| Standard InChIKey | IDKGXNVKGGQDOC-UHFFFAOYSA-N |
| SMILES | CCC(C)C(=O)C1=C(C(=C(C(=C1O)CC2=C(C(=C(C(=C2O)C)OC)C(=O)C(C)C)O)O)CC3=C(C(=C(C(=C3O)C)OC)C(=O)C)O)O |
| PubChem Compound | 102402554 |
| Last Modified | Nov 11 2021 |
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